2-benzyl-6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 2-benzyl-6-chloro-5-methyl-3-naphthalen-1-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C24H18ClN3O/c1-15-22(25)24(29)28-23(26-15)21(20(27-28)14-16-8-3-2-4-9-16)19-13-7-11-17-10-5-6-12-18(17)19/h2-13,27H,14H2,1H3
• InChI Key: HCRIEPYEZQIUBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)C(=C(N2)CC3=CC=CC=C3)C4=CC=CC5=CC=CC=C54)Cl
• Molecular Formula: C24H18ClN3O
• Molecular Weight: 399.9 g/mol

Description

2-benzyl-6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one, also known as BCP, is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-benzyl-6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one involves its binding to specific receptors and ion channels, leading to the modulation of their activity. As an adenosine A1 receptor antagonist, this compound blocks the inhibitory effects of adenosine on neurotransmitter release, resulting in increased synaptic transmission. As a TRPV1 channel modulator, this compound can either enhance or inhibit the activity of the channel, depending on the concentration and context of the experiment.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, pain sensation, and inflammation. In animal models, this compound has been found to reduce pain sensitivity, suggesting potential applications in the treatment of chronic pain. This compound has also been shown to have anti-inflammatory effects, potentially through its modulation of TRPV1 channel activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-benzyl-6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments is its selectivity for specific receptors and ion channels, allowing for more precise modulation of their activity. However, this compound can also have off-target effects, particularly at higher concentrations. Additionally, the synthesis of this compound can be challenging and time-consuming, limiting its availability for some researchers.

Future Directions

There are several potential future directions for research on 2-benzyl-6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. One area of interest is its potential applications in the treatment of chronic pain and inflammation. Further research is needed to determine the optimal dosage and administration method for these applications. Additionally, this compound could be used as a tool to study the role of adenosine A1 receptors and TRPV1 channels in various physiological processes, such as synaptic transmission and pain sensation. Finally, the development of more efficient and scalable synthesis methods for this compound could increase its availability for research purposes.
In conclusion, this compound is a chemical compound with potential applications in scientific research, particularly in the field of neuroscience. Its selectivity for specific receptors and ion channels allows for precise modulation of their activity, but its synthesis can be challenging and time-consuming. Further research is needed to explore its potential applications in the treatment of chronic pain and inflammation, as well as its role in various physiological processes.

Synthesis Methods

2-benzyl-6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one can be synthesized using a variety of methods, including microwave-assisted synthesis, one-pot synthesis, and multicomponent reactions. One common method involves the reaction of 3-amino-5-methyl-1H-pyrazole with 1-naphthylacetonitrile, followed by cyclization with chloroacetyl chloride and benzylamine. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

2-benzyl-6-chloro-5-methyl-3-(1-naphthyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective antagonist of the adenosine A1 receptor, which plays a role in the regulation of neurotransmitter release. This compound has also been shown to modulate the activity of ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation.